6-(1H-pyrazol-1-yl)-N-(1-(p-tolyl)ethyl)nicotinamide

• IUPAC Name: N-[1-(4-methylphenyl)ethyl]-6-pyrazol-1-ylpyridine-3-carboxamide
• InChI: InChI=1S/C18H18N4O/c1-13-4-6-15(7-5-13)14(2)21-18(23)16-8-9-17(19-12-16)22-11-3-10-20-22/h3-12,14H,1-2H3,(H,21,23)
• InChI Key: DIMATMFHIZLWDO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NC(=O)C2=CN=C(C=C2)N3C=CC=N3
• Molecular Formula: C18H18N4O
• Molecular Weight: 306.4 g/mol

Description

6-(1H-pyrazol-1-yl)-N-(1-(p-tolyl)ethyl)nicotinamide, also known as PTEF, is a chemical compound that has been studied for its potential use in scientific research. PTEF is a derivative of nicotinamide, a form of vitamin B3, and has been found to have various biochemical and physiological effects. In

Scientific Research Applications

Synthesis and Biological Activities

The compound 6-(1H-pyrazol-1-yl)-N-(1-(p-tolyl)ethyl)nicotinamide, as part of the broader family of N-substitutedphenyl-2-pyrazolylnicotinamides, has been synthesized and evaluated for its biological activities. These compounds, including variations like N-(4-chloro-2-(ethylcarbamoyl)-6-methylphenyl)-2-(3,5-dimethyl-1H-pyrazol-1-yl)nicotinamide and others, have demonstrated significant insecticidal activity against various pests such as Mythimna separata Walker. Moreover, some derivatives exhibited promising fungicidal activities against pathogens like Physalospora piricola and Alternaria solani Sorauer, indicating their potential utility in agricultural applications (Shang et al., 2019).

Molecular Assemblies and Crystal Studies

Studies have also delved into the structural aspects of nicotinamide derivatives, including their molecular assemblies and crystal lattice energetic features when combined with other compounds. This research helps in understanding basic recognition patterns, which are essential for the development of new pharmaceuticals and materials (Jarzembska et al., 2017).

Antifungal and Antimicrobial Applications

The design and synthesis of novel compounds based on the nicotinamide structure, such as 5-(nicotinamido)-1-phenyl-1H-pyrazole-4-carboxylic acid derivatives, have shown significant antifungal activity against critical agricultural pathogens. These findings underscore the therapeutic potential of these compounds in addressing plant diseases and contributing to food security (Liu et al., 2020).

Corrosion Inhibition

In the industrial sector, derivatives such as ethyl 6-amino-3-methyl-4-(p-tolyl)-2,4-dihydropyrano[2,3,C]pyrazole-5-carboxylate have been investigated as corrosion inhibitors for mild steel in acidic solutions. This application is particularly relevant for the protection of industrial machinery and infrastructure, highlighting the compound's versatility beyond biological activities (Dohare et al., 2017).